Cas no 79039-03-5 (Benzonitrile,3-[[4-[5-(methoxymethyl)-2-oxo-3-oxazolidinyl]phenyl]methoxy]-)

• Product name: Benzonitrile,3-[[4-[5-(methoxymethyl)-2-oxo-3-oxazolidinyl]phenyl]methoxy]-
• CAS No: 79039-03-5
• MF: C₁₉H₁₈N₂O₄
• MW: 338.35722
• CID: 565640
• PubChem ID: 3061372

Benzonitrile,3-[[4-[5-(methoxymethyl)-2-oxo-3-oxazolidinyl]phenyl]methoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-[[4-[5-(methoxymethyl)-2-oxo-3-oxazolidinyl]phenyl]methoxy]-
• 3-[[4-[5-(methoxymethyl)-2-oxo-1,3-oxazolidin-3-yl]phenyl]methoxy]benzonitrile
• 3-para-(meta-Cyano)phenoxymethylphenyl-5-methoxymethyl-2-oxazolidinone
• 3-((4-(5-(Methoxymethyl)-2-oxo-3-oxazolidinyl)phenyl)methoxy)benzonitrile
• AC1MI1L0
• AC1Q4FM3
• AG-H-16851
• Benzonitrile, 3-((4-(5-(methoxymethyl)-2-oxo-3-oxazolidinyl)phenyl)methoxy)-
• CTK5E6371
• LS-38745
• DTXSID501000226
• 79039-03-5
• 3-({4-[5-(METHOXYMETHYL)-2-OXO-1,3-OXAZOLIDIN-3-YL]PHENYL}METHOXY)BENZONITRILE

• Inchi： InChI=1S/C19H18N2O4/c1-23-13-18-11-21(19(22)25-18)16-7-5-14(6-8-16)12-24-17-4-2-3-15(9-17)10-20/h2-9,18H,11-13H2,1H3
• InChI Key： JMWAMXPSDUCNRQ-UHFFFAOYSA-N
• SMILES： COCC1CN(C(=O)O1)C2=CC=C(C=C2)COC3=CC=CC(=C3)C#N

Computed Properties

• Exact Mass: 338.12700
• Monoisotopic Mass: 338.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 501.5°C at 760 mmHg
• Flash Point: 257.1°C
• Refractive Index: 1.613
• PSA: 71.79000
• LogP: 3.17388